Cas no 2098023-17-5 (4-(2-Cyclopentylethyl)piperidine hydrochloride)

• Product Name: 4-(2-Cyclopentylethyl)piperidine hydrochloride
• CAS No: 2098023-17-5
• MF: C₁₂H₂₄ClN
• MW: 217.77866268158
• CID: 5725334
• PubChem ID: 126845714
• Update Time: 2025-10-30

4-(2-Cyclopentylethyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• F2167-8086
• 4-(2-cyclopentylethyl)piperidine hydrochloride
• AKOS040818268
• 4-(2-cyclopentylethyl)piperidine;hydrochloride
• 2098023-17-5
• starbld0036828
• 4-(2-Cyclopentylethyl)piperidine hydrochloride

• Inchi： 1S/C12H23N.ClH/c1-2-4-11(3-1)5-6-12-7-9-13-10-8-12;/h11-13H,1-10H2;1H
• InChI Key： GPAPJIKQEFRJFL-UHFFFAOYSA-N
• SMILES： Cl.N1CCC(CC1)CCC1CCCC1

Computed Properties

• Exact Mass: 217.1597275g/mol
• Monoisotopic Mass: 217.1597275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 4-(2-Cyclopentylethyl)piperidine hydrochloride

Comprehensive Overview of 4-(2-Cyclopentylethyl)piperidine hydrochloride (CAS No. 2098023-17-5)

In the realm of fine chemicals and pharmaceutical intermediates, 4-(2-Cyclopentylethyl)piperidine hydrochloride (CAS No. 2098023-17-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclopentylethyl moiety and piperidine backbone, serves as a versatile building block in organic synthesis and drug discovery. Researchers and industry professionals frequently search for terms like "piperidine derivatives," "cyclopentyl-based compounds," and "pharmacological intermediates," reflecting the growing interest in this niche.

The molecular structure of 4-(2-Cyclopentylethyl)piperidine hydrochloride combines a saturated cyclopentane ring with a piperidine scaffold, enhancing its stability and bioavailability. Such features align with current trends in medicinal chemistry, where lipophilicity and conformational flexibility are critical for optimizing drug-target interactions. Searches for "hydrochloride salts in drug formulation" or "improving compound solubility" highlight the relevance of this compound in addressing formulation challenges.

From a synthetic perspective, CAS No. 2098023-17-5 is often explored for its role in constructing complex alkaloids or as a precursor for central nervous system (CNS) targeting molecules. The piperidine ring is a common pharmacophore in neuroactive compounds, making this derivative a subject of studies related to "neuropharmacology" and "receptor modulation." Its hydrochloride salt form further ensures compatibility with industrial-scale purification processes, a topic frequently queried in forums discussing "scalable synthetic routes."

Beyond pharmaceuticals, 4-(2-Cyclopentylethyl)piperidine hydrochloride finds utility in agrochemical research, particularly in designing crop protection agents with improved environmental profiles. Queries like "sustainable agrochemical intermediates" or "piperidine in pest control" underscore the compound's cross-disciplinary appeal. Its balanced hydrophobicity also makes it a candidate for catalysis and material science applications, where modified cyclic amines are increasingly valued.

Quality control and analytical characterization of CAS No. 2098023-17-5 are critical for ensuring reproducibility. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed, as evidenced by searches for "purity assessment of hydrochloride salts." Regulatory compliance, including REACH and GMP standards, further elevates its demand in regulated markets, aligning with the broader industry shift toward "quality-by-design" principles.

In summary, 4-(2-Cyclopentylethyl)piperidine hydrochloride exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—spanning drug development, agriculture, and materials—resonate with trending topics like "green chemistry" and "precision synthesis." As research continues to unveil new potentials, this compound remains a pivotal subject in both academic and industrial discourse.